Cas no 2648910-97-6 ((2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid)

• Product Name: (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid
• CAS No: 2648910-97-6
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6238804
• PubChem ID: 165810098
• Update Time: 2025-06-11

(2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid
• 2648910-97-6
• EN300-1489452
• (2S)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methylpentanoic acid

• Inchi： 1S/C26H32N2O5/c1-3-17(2)24(25(30)31)28-23(29)14-8-9-15-27-26(32)33-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,17,22,24H,3,8-9,14-16H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)/t17?,24-/m0/s1
• InChI Key： GFWFUSYCRFLWGP-UCSBTNPJSA-N
• SMILES： O(C(NCCCCC(N[C@H](C(=O)O)C(C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid

Comprehensive Overview of (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid (CAS No. 2648910-97-6)

The compound (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid (CAS No. 2648910-97-6) is a specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and industries are increasingly focusing on this compound due to its role in drug development, particularly in the design of targeted therapies and biomolecular probes.

In recent years, the demand for Fmoc-protected amino acids like (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid has surged, driven by advancements in peptide-based therapeutics. This compound is often searched alongside terms such as "Fmoc peptide synthesis", "custom peptide modifications", and "CAS 2648910-97-6 applications". Its relevance extends to cancer research, where peptide conjugates are explored for precision medicine applications. The Fmoc group ensures stability during synthesis, a critical factor for high-yield production.

From a chemical perspective, the compound’s chiral center (indicated by the (2S) configuration) and branched alkyl chain contribute to its stereoselective interactions. This property is pivotal in enzyme-substrate studies and receptor binding assays. Laboratories frequently inquire about its solubility (typically in DMF or DMSO) and storage conditions (-20°C under inert atmosphere), reflecting practical concerns in handling. The carboxylic acid terminus further allows for crosslinking via amide bond formation, a feature exploited in biomaterials engineering.

The rise of AI-driven drug discovery has also spotlighted compounds like CAS 2648910-97-6. Computational models often require well-characterized building blocks, and this molecule’s structural predictability aligns with machine learning needs. Queries such as "peptide linker for ADC development" (antibody-drug conjugates) or "Fmoc removal kinetics" highlight its interdisciplinary appeal. Notably, its low toxicity profile and compatibility with green chemistry protocols resonate with the industry’s shift toward sustainable synthesis.

In summary, (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid represents a nexus of innovation in biochemistry and pharmacology. Its CAS No. 2648910-97-6 serves as a key identifier for procurement, while its functional versatility continues to inspire cutting-edge research. As peptide therapeutics gain FDA approvals, this compound’s role is poised to expand, answering pressing questions in personalized medicine and biologic drug formulation.